2,5-Dibromo-3,4-dihydroxybenzaldehyde
Overview
Description
2,5-Dibromo-3,4-dihydroxybenzaldehyde is a chemical compound with the molecular formula C7H4Br2O3 . It is used as an intermediate to produce other chemicals . It can react with Ethane-1,2-diol to get 2-(2,5-Dibromo-phenyl)-[1,3]dioxolane .
Molecular Structure Analysis
The molecular structure of this compound consists of 7 carbon atoms, 4 hydrogen atoms, 2 bromine atoms, and 3 oxygen atoms . The average mass is 295.913 Da and the mono-isotopic mass is 293.852692 Da .Scientific Research Applications
Electrochemical Applications
2,5-Dibromo-3,4-dihydroxybenzaldehyde and its analogs like 3,4-Dihydroxybenzaldehyde (DHB) have been studied for their electrochemical properties. DHB isomers can be electrodeposited onto electrodes and exhibit catalytic activity in the electrooxidation of NADH, a coenzyme found in all living cells. This process is essential for energy production and these modified electrodes can be used in biosensor design (Pariente et al., 1996). Additionally, the electrochemical oxidation of DHB in the presence of nucleophiles has been explored, indicating potential applications in various electrochemical reactions (Nematollahi & Amani, 2008).
Material Science and Biomedical Applications
The derivative 3,4-Dihydroxybenzaldehyde, closely related to this compound, has been used to modify collagen in the production of hydrogels. The modified collagen exhibits increased thermal denaturation temperature and enhanced mechanical properties, making it a promising material for biomedical applications such as tissue engineering and drug delivery systems (Duan et al., 2018).
Biological Interactions
The binding properties of 3,4-Dihydroxybenzaldehyde with human serum albumin have been investigated to understand its distribution in human blood serum. This research provides insights into the interactions of such compounds within the human body, which is essential for the development of pharmaceuticals and therapeutic agents (Liu et al., 2022).
Chemical Synthesis
This compound is also significant in the field of chemical synthesis. Its reaction with hexylmagnesium bromide, for instance, results in the formation of addition products useful in various synthetic applications (Shimura, Kawai, & Minegishi, 1993).
Properties
IUPAC Name |
2,5-dibromo-3,4-dihydroxybenzaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Br2O3/c8-4-1-3(2-10)5(9)7(12)6(4)11/h1-2,11-12H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RMVZWWRDAIPUJH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1Br)O)O)Br)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Br2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.91 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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